Cas no 828266-07-5 (4-Piperidinone, 1-(3-fluoro-2-pyridinyl)-)

• Product name: 4-Piperidinone, 1-(3-fluoro-2-pyridinyl)-
• CAS No: 828266-07-5
• MF: C₁₀H₁₁FN₂O
• MW: 194.205545663834
• CID: 681720
• PubChem ID: 59216366

4-Piperidinone, 1-(3-fluoro-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinone, 1-(3-fluoro-2-pyridinyl)-
• 1-(3-fluoropyridin-2-yl)piperidin-4-one
• SCHEMBL2844754
• AKOS012027210
• DTXSID30731279
• 3'-Fluoro-2,3,5,6-tetrahydro-[1,2']bipyridinyl-4-one
• DJMZCROAFOQIPA-UHFFFAOYSA-N
• 828266-07-5

• Inchi： InChI=1S/C10H11FN2O/c11-9-2-1-5-12-10(9)13-6-3-8(14)4-7-13/h1-2,5H,3-4,6-7H2
• InChI Key： DJMZCROAFOQIPA-UHFFFAOYSA-N
• SMILES： C1CN(CCC1=O)C2=C(C=CC=N2)F

Computed Properties

• Exact Mass: 194.08554114g/mol
• Monoisotopic Mass: 194.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 33.2Ų